A gold-based immunochromatographic strip for the specific detection of tacrolimus in whole blood†
Journal of Materials Chemistry B Pub Date: 2023-05-02 DOI: 10.1039/D3TB00569K
Abstract
Tacrolimus is a macrolide immunosuppressant widely used in organ transplantation. Due to the narrow treatment window, therapeutic drug monitoring of the clinical application of tacrolimus is necessary. In this study, a carboxyl group introduced at the hydroxyl or carbon positions of tacrolimus was used to couple with carrier protein to synthesize complete antigens. After screening different immunogens and coating antigens, a highly-sensitive and specific monoclonal antibody (mAb) 4C5 was obtained, with a half inhibitory concentration (IC50) value of 0.26 ng mL−1 determined by indirect competitive enzyme-linked immunosorbent assay (ic-ELISA). A colloidal gold-based immunochromatographic strip (CG-ICS) was established to monitor tacrolimus in human whole blood based on the mAb 4C5. Through visual observation, it was found that the visual limit of detection (vLOD) and cut-off value of qualitative detection were 1.0 and 20.0 ng mL−1, respectively. The calculated LOD (cLOD) value of quantitative detection was 0.16 ng mL−1, and the linear range was 0.48–7.57 ng mL−1. In addition, the results of the CG-ICS for analyzing real positive samples of human whole blood were basically consistent with those of LC-MS/MS. Therefore, the CG-ICS was suitable for rapid and accurate clinical monitoring of tacrolimus.
Recommended Literature
- [1] Tuning two-electron transfer in terpyridine-based platinum(ii) pincer complexes†
- [2] UVA-induced neurotoxicity in Japanese medaka (Oryzias latipes)
- [3] ZnO oxide films for ultrasensitive, rapid, and label-free detection of neopterin by surface-enhanced Raman spectroscopy†
- [4] Contents and Chemical Science
- [5] Three-dimensional interior analyses on periodically banded spherulites of poly(dodecamethylene terephthalate)†
- [6] Fabrication of a reversible thermochromism based temperature sensor using an organic–inorganic composite system
- [7] Errata
- [8] Significant enhancement in quantum-dot light emitting device stability via a ZnO:polyethylenimine mixture in the electron transport layer†
- [9] Transannular reactions in medium-sized rings
- [10] XXVIII.—Analysis of a surface-soil from the Desert of Atacama
Journal Name：Journal of Materials Chemistry B
Research Products
-
CAS no.: 119584-73-5
-
CAS no.: 139346-57-9
